Cas no 62086-58-2 (Adenosine, N-benzoyl-7,8-dihydro-8-oxo-)

• Product Name: Adenosine, N-benzoyl-7,8-dihydro-8-oxo-
• CAS No: 62086-58-2
• MF: C₁₇H₁₇N₅O₆
• MW: 387.346783399582
• CID: 458721
• PubChem ID: 71390124
• Update Time: 2025-04-19

Adenosine, N-benzoyl-7,8-dihydro-8-oxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine, N-benzoyl-7,8-dihydro-8-oxo-
• N-[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-oxo-7H-purin-6-yl]benzamide
• N-{9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-oxo-8,9-dihydro-7H-purin-6-yl}benzamide
• N-Benzoyl-8-oxo-8-hydroadenosine
• DTXSID50812059
• N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-8-oxo-8,9-dihydro-7H-purin-6-yl)benzamide
• 62086-58-2
• SCHEMBL23216968

• Inchi： 1S/C17H17N5O6/c23-6-9-11(24)12(25)16(28-9)22-14-10(20-17(22)27)13(18-7-19-14)21-15(26)8-4-2-1-3-5-8/h1-5,7,9,11-12,16,23-25H,6H2,(H,20,27)(H,18,19,21,26)/t9-,11-,12-,16-/m1/s1
• InChI Key： GRUARNRJROQPIB-UBEDBUPSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 387.11801
• Monoisotopic Mass: 387.11788328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 157Ų

Experimental Properties

• PSA: 157.14